Cas no 2034203-91-1 (3-(1-methyl-1H-pyrazol-3-yl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine)

• Product Name: 3-(1-methyl-1H-pyrazol-3-yl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine
• CAS No: 2034203-91-1
• MF: C₁₆H₁₈F₃N₃O₂S
• MW: 373.393232822418
• CID: 5926685
• PubChem ID: 119103893
• Update Time: 2025-06-10

3-(1-methyl-1H-pyrazol-3-yl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(1-methyl-1H-pyrazol-3-yl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine
• 3-(1-methyl-1H-pyrazol-3-yl)-1-((3-(trifluoromethyl)phenyl)sulfonyl)piperidine
• 3-(1-methyl-1H-pyrazol-3-yl)-1-[3-(trifluoromethyl)benzenesulfonyl]piperidine
• AKOS026696771
• F6554-1117
• 2034203-91-1
• 3-(1-methylpyrazol-3-yl)-1-[3-(trifluoromethyl)phenyl]sulfonylpiperidine

• Inchi： 1S/C16H18F3N3O2S/c1-21-9-7-15(20-21)12-4-3-8-22(11-12)25(23,24)14-6-2-5-13(10-14)16(17,18)19/h2,5-7,9-10,12H,3-4,8,11H2,1H3
• InChI Key： OFOLQOUGHSFEDN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(F)(F)F)C=1)(N1CCCC(C2C=CN(C)N=2)C1)(=O)=O

Computed Properties

• Exact Mass: 373.10718249g/mol
• Monoisotopic Mass: 373.10718249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 63.6Ų

Additional information on 3-(1-methyl-1H-pyrazol-3-yl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine

Comprehensive Overview of 3-(1-methyl-1H-pyrazol-3-yl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine (CAS No. 2034203-91-1)

The compound 3-(1-methyl-1H-pyrazol-3-yl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine (CAS No. 2034203-91-1) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a trifluoromethyl group and a pyrazole ring, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly focusing on this compound due to its potential role in modulating biological pathways, particularly in the context of enzyme inhibition and receptor binding.

One of the key reasons for the growing attention toward 3-(1-methyl-1H-pyrazol-3-yl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine is its structural similarity to other sulfonylpiperidine derivatives, which are known for their bioactivity. The presence of the trifluoromethyl moiety enhances the compound's metabolic stability and lipophilicity, traits highly sought after in medicinal chemistry. This has led to its exploration in the development of novel therapeutics, particularly for conditions requiring targeted drug delivery.

In the realm of agrochemicals, 3-(1-methyl-1H-pyrazol-3-yl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine is being studied for its potential as a precursor in the synthesis of advanced crop protection agents. The pyrazole ring, a common motif in agrochemicals, contributes to its pesticidal and herbicidal properties. With the increasing demand for sustainable farming solutions, this compound is gaining traction as a candidate for next-generation agrochemical formulations.

The synthesis of 3-(1-methyl-1H-pyrazol-3-yl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Researchers are optimizing these synthetic routes to make the compound more accessible for industrial-scale production. Recent advancements in catalytic methods have further streamlined its synthesis, reducing costs and environmental impact.

From a regulatory perspective, 3-(1-methyl-1H-pyrazol-3-yl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine is not classified as a hazardous material, making it easier to handle in laboratory and industrial settings. However, standard safety protocols must be followed to ensure safe usage. Its stability under various conditions also makes it a reliable candidate for long-term storage and transportation.

The compound's potential applications extend beyond pharmaceuticals and agrochemicals. It is also being explored in material science, particularly in the development of advanced polymers and coatings. The trifluoromethyl group imparts unique electronic properties, which could be leveraged in creating materials with enhanced durability and performance.

As the scientific community continues to uncover the full potential of 3-(1-methyl-1H-pyrazol-3-yl)-1-3-(trifluoromethyl)benzenesulfonylpiperidine, its relevance in cutting-edge research is expected to grow. Whether in drug development, sustainable agriculture, or innovative materials, this compound represents a versatile tool for addressing some of the most pressing challenges in science and industry today.